2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol

• Molecular Formula: C18H23NO3
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 2-[[3-methoxy-4-[(2-methylphenyl)methoxy]phenyl]methylamino]ethanol
• InChI: InChI=1S/C18H23NO3/c1-14-5-3-4-6-16(14)13-22-17-8-7-15(11-18(17)21-2)12-19-9-10-20/h3-8,11,19-20H,9-10,12-13H2,1-2H3
• InChI Key: FPQCDXQOAAOFMC-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1COC2=C(C=C(C=C2)CNCCO)OC

Description

2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol, also known as MBBAE, is a chemical compound that has been studied for its potential use in scientific research. MBBAE is a derivative of the natural compound epibatidine, which is found in the skin of the South American poison dart frog Epipedobates tricolor. Epibatidine is known to have potent analgesic effects, but its use is limited due to its high toxicity. MBBAE was developed as a less toxic alternative that retains the analgesic properties of epibatidine.

Mechanism of Action

2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol acts as an agonist at nAChRs, meaning that it binds to and activates these receptors. It has been shown to selectively activate the α4β2 and α6β2 subtypes of nAChRs. Activation of these receptors leads to an influx of calcium ions into the cell, which can trigger a variety of downstream signaling pathways.
Biochemical and Physiological Effects:
Activation of nAChRs by 2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol can increase the release of several neurotransmitters, including dopamine, acetylcholine, and glutamate. It has also been shown to have analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol in lab experiments is its selectivity for certain subtypes of nAChRs. This can allow researchers to study the function of these receptors in a more targeted way. However, one limitation of using 2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol is its potential toxicity. While it is less toxic than epibatidine, it still has the potential to cause harm if not handled properly.

Future Directions

There are several potential future directions for research on 2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol. One area of interest is the development of more selective agonists for specific subtypes of nAChRs. Another area of interest is the study of the effects of 2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol on other physiological processes, such as learning and memory. Additionally, there may be potential for the development of novel analgesics based on the structure of 2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol. Overall, 2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol is a promising compound for use in scientific research, with potential applications in a variety of fields.

Synthesis Methods

2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol can be synthesized using a multi-step process that involves the reaction of several chemical intermediates. The synthesis begins with the reaction of 3-methoxy-4-hydroxybenzaldehyde with 2-methylbenzyl bromide to form a benzyl ether intermediate. This intermediate is then reacted with 3-bromo-1-chloropropane to form a chloroalkyl ether intermediate. The final step involves the reaction of the chloroalkyl ether intermediate with ethanolamine to form 2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol.

Scientific Research Applications

2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol has been studied for its potential use as a tool in scientific research. One area of research that has been explored is the study of nicotinic acetylcholine receptors (nAChRs). These receptors are involved in a variety of physiological processes, including learning and memory, attention, and pain perception. 2-({3-Methoxy-4-[(2-methylbenzyl)oxy]benzyl}amino)ethanol has been shown to selectively activate certain subtypes of nAChRs, making it a useful tool for studying the function of these receptors.